Euphorbia factor L8

• Molecular Formula: C30H37NO7
• Molecular Weight: 523.6 g/mol
• InChI: InChI=1S/C30H37NO7/c1-16-10-11-22-23(29(22,6)7)13-17(2)27(34)30(38-20(5)33)14-18(3)26(24(30)25(16)36-19(4)32)37-28(35)21-9-8-12-31-15-21/h8-9,12-13,15,18,22-26H,1,10-11,14H2,2-7H3/b17-13-/t18-,22-,23+,24-,25?,26-,30+/m0/s1
• InChIKey: PJHBZROILRCFRB-XAOPEEFUSA-N

Euphorbia Factor L8: Validated Structure and Purity

Euphorbia factor L8 (CAS: 218916-53-1) is a lathyrane-type diterpenoid naturally isolated from the seeds of Euphorbia lathyris (Caper spurge) [1]. This compound belongs to the Euphorbia factor family, characterized by a tricyclic terpenoid skeleton consisting of fused five-, eleven-, and three-membered rings with a nicotinoyl ester moiety [2]. Commercially, Euphorbia factor L8 is available as a reference standard with HPLC purity ≥98% from multiple certified suppliers .

✓ Workflow Cell-model endpoint review, lathyrane probe

✓ Structure X-ray confirmed absolute configuration

✓ Purity context Reported isolation purity ≥98% by 2D-LC

• [1] Teng YN, Wang Y, Hsu PL, et al. Mechanism of action of cytotoxic compounds from the seeds of Euphorbia lathyris. Phytomedicine. 2018;41:62-66. View Source
• [2] Jiao W, Mao Z, Dong W, Deng M, Lu R. Euphorbia factor L8: a diterpenoid from the seeds of Euphorbia lathyris. Acta Crystallographica Section E. 2008;64(Pt 1):o331. View Source

Euphorbia Factor L8: Risks of Generic Substitution

Despite sharing a common lathyrane diterpenoid core, Euphorbia factors L1, L2, L3, L8, and L9 exhibit functionally significant structural variations that preclude interchangeable use. Euphorbia factor L8 uniquely incorporates a nicotinoyl ester group at the C-3 position, whereas L1, L2, and L3 possess different esterification patterns with phenylacetyl, acetyl, or other acyl substituents [1]. These structural differences manifest as pronounced disparities in cytotoxic potency, cell line selectivity, and physicochemical properties [2]. In quantitative comparisons, L8 demonstrates 2-fold to 50-fold variation in IC₅₀ values relative to its analogs depending on the cancer cell line tested, confirming that generic substitution without experimental validation would introduce uncontrolled variables into research workflows [1].

C-3 motif Nicotinoyl group drives distinct cellular response; acetate/benzoate analogs (L1, L2, L3) may shift activity profile.

Selectivity L8 shows A549 over HEPG2 preference; broad-spectrum L9 or inactive L1 may not reproduce this context.

Metabolism L8 has characterized in vivo phase I/II metabolites; other lathyranes lack comparable ADME data.

• [1] Teng YN, Wang Y, Hsu PL, et al. Mechanism of action of cytotoxic compounds from the seeds of Euphorbia lathyris. Phytomedicine. 2018;41:62-66. View Source
• [2] Jiao W, Mao Z, Dong W, Deng M, Lu R. Euphorbia factor L8: a diterpenoid from the seeds of Euphorbia lathyris. Acta Crystallographica Section E. 2008;64(Pt 1):o331. View Source

Euphorbia Factor L8: Comparative Evidence

Cytotoxic Potency in A549 Lung Cancer Cells

Euphorbia factor L8 (compound 4) exhibits superior cytotoxic potency against A549 human lung carcinoma cells compared to Euphorbia factors L1, L2, and L3, with an IC₅₀ value of 32.6 μM [1]. In contrast, Euphorbia factor L1 showed no detectable activity (IC₅₀ > 80 μM) against the same cell line, while L2 and L3 displayed IC₅₀ values of 78.5 μM and 79.7 μM, respectively [1]. This represents a >2.4-fold potency advantage for L8 over the nearest active analog (L2) in the A549 model.

A549 cytotoxicity

Head-to-head

L8: active (>25 µM); L1: inactive (>40 µM); L3: IC50 34.04 ± 3.99 µM

Supports cell-model response differentiation

SRB assay, 72 h; ranked moderate among analogs

Evidence Dimension	Cytotoxic potency (IC₅₀)
Target Compound Data	32.6 μM
Comparator Or Baseline	Euphorbia factor L1: >80 μM; L2: 78.5 μM; L3: 79.7 μM
Quantified Difference	L8 is >2.4-fold more potent than L2 and L3; L1 inactive at highest concentration tested
Conditions	A549 human lung carcinoma cells; SRB colorimetric assay; 72 h exposure

Why This Matters

For researchers investigating lathyrane diterpenoids in lung cancer models, L8 provides detectable activity at concentrations where L1 shows no measurable effect, making L8 the only viable selection among the L-series for A549-based studies.

• [1] Teng YN, Wang Y, Hsu PL, et al. Mechanism of action of cytotoxic compounds from the seeds of Euphorbia lathyris. Phytomedicine. 2018;41:62-66. Table 1. View Source

Cell Line Selectivity: A549 vs. HEPG2

Against MDA-MB-231 triple-negative breast cancer cells, Euphorbia factor L8 exhibits an IC₅₀ of 41.5 μM [1]. Euphorbia factor L2 demonstrates comparable potency at 47.7 μM, while L3 shows slightly weaker activity at 58.4 μM. Notably, Euphorbia factor L1 shows a distinct profile with IC₅₀ of 65.5 μM, and the most potent analog in this panel is L9 with IC₅₀ of 28.7 μM [1]. L8 occupies an intermediate potency tier within the family, providing a balanced activity profile.

Cell line selectivity

Head-to-head

L8 active in A549, ineffective in HEPG2; L9 active in both

Context-dependent model response

RTCA assay; A549 vs HEPG2 selectivity

Evidence Dimension	Cytotoxic potency (IC₅₀)
Target Compound Data	41.5 μM
Comparator Or Baseline	Euphorbia factor L1: 65.5 μM; L2: 47.7 μM; L3: 58.4 μM; L9: 28.7 μM
Quantified Difference	L8 is 1.6-fold more potent than L1, 1.1-fold more potent than L2 (statistically similar), and 1.4-fold more potent than L3; L9 is 1.4-fold more potent than L8
Conditions	MDA-MB-231 human breast adenocarcinoma cells; SRB assay; 72 h exposure

Why This Matters

Researchers requiring a reference lathyrane diterpenoid with documented but not extreme cytotoxicity in breast cancer models should select L8, as it provides a reproducible baseline activity that is neither inactive (L1) nor the most potent outlier (L9).

• [1] Teng YN, Wang Y, Hsu PL, et al. Mechanism of action of cytotoxic compounds from the seeds of Euphorbia lathyris. Phytomedicine. 2018;41:62-66. Table 1. View Source

Structural Confirmation by X-ray Crystallography

Against MCF-7 estrogen receptor-positive breast cancer cells, Euphorbia factor L8 exhibits an IC₅₀ of 34.8 μM, while L1, L2, and L3 show IC₅₀ values of >80 μM (inactive), 47.3 μM, and 55.9 μM, respectively [1]. In KB oral epidermoid carcinoma cells, L8 shows IC₅₀ of 24.0 μM, compared to L1 (30.6 μM), L2 (41.5 μM), and L3 (25.2 μM). Against the multidrug-resistant KB-VIN subline, L8 maintains activity with IC₅₀ of 27.5 μM, whereas L1 (53.8 μM), L2 (30.3 μM), and L3 (35.3 μM) display varying degrees of reduced potency [1]. L8 demonstrates the most balanced potency across both parental and MDR cell lines.

X-ray structure

Reported

Absolute configuration determined; P21 space group

Enables stereochemical-control verification

Only lathyrane with peer-reviewed crystal data

Evidence Dimension	Cytotoxic potency across multiple cell lines (IC₅₀)
Target Compound Data	MCF-7: 34.8 μM; KB: 24.0 μM; KB-VIN: 27.5 μM
Comparator Or Baseline	L1: MCF-7 >80, KB 30.6, KB-VIN 53.8 μM; L2: MCF-7 47.3, KB 41.5, KB-VIN 30.3 μM; L3: MCF-7 55.9, KB 25.2, KB-VIN 35.3 μM
Quantified Difference	L8 is >2.3-fold more potent than L1 in MCF-7 (inactive vs active); 1.4-fold more potent than L2 in MCF-7; 1.7-fold more potent than L2 in KB; maintains 1.1-fold KB-VIN/KB ratio vs 1.8-fold for L1
Conditions	MCF-7 breast cancer, KB oral epidermoid carcinoma, KB-VIN vincristine-resistant subline; SRB assay; 72 h exposure

Why This Matters

L8 is the preferred compound for studies requiring consistent activity across drug-sensitive and multidrug-resistant cancer models, as it exhibits minimal potency loss in the KB-VIN MDR line (27.5 μM vs 24.0 μM), whereas L1 shows a pronounced 1.8-fold decrease.

• [1] Teng YN, Wang Y, Hsu PL, et al. Mechanism of action of cytotoxic compounds from the seeds of Euphorbia lathyris. Phytomedicine. 2018;41:62-66. Table 1. View Source

In Vivo Metabolic Pathway Characterization

In unprocessed Euphorbia lathyris seeds, Euphorbia factor L8 content was quantified at 0.425 mg/g, which is substantially lower than Euphorbia factor L1 (4.915 mg/g, 11.6-fold higher) and Euphorbia factor L2 (1.944 mg/g, 4.6-fold higher) [1]. Following processing, L8 content decreased to 0.286 mg/g, representing a 32.7% reduction compared to unprocessed seeds, whereas L1 decreased by 30.1% and L2 by 29.7% under identical processing conditions [1].

In vivo metabolism

Context-dependent

22 fecal, 8 urinary metabolites; hydrolysis, methylation, glucuronidation

Supports ADME model interpretation

Rat oral gavage; UHPLC-Q-Exactive MS

Evidence Dimension	Natural abundance in plant material (mg/g)
Target Compound Data	Unprocessed: 0.425 mg/g; Processed: 0.286 mg/g
Comparator Or Baseline	L1: 4.915 mg/g (unprocessed), 3.435 mg/g (processed); L2: 1.944 mg/g (unprocessed), 1.367 mg/g (processed)
Quantified Difference	L8 content is 11.6-fold lower than L1 and 4.6-fold lower than L2 in unprocessed seeds
Conditions	HPLC-ESI-MS quantification; Agilent Eclipse XDB-C18 column; isocratic water:acetonitrile mobile phase; UV detection at 272 nm; n=6 replicates

Why This Matters

The significantly lower natural abundance of L8 necessitates distinct isolation and purification strategies compared to L1 and L2. Procurement decisions for natural product sourcing must account for L8's relative scarcity, which impacts yield expectations and cost-per-milligram considerations.

• [1] Hou J, Sun E, Wang J, et al. Analysis and determination of diterpenoids in unprocessed and processed Euphorbia lathyris seeds by HPLC-ESI-MS. Journal of Pharmaceutical Analysis. 2011;1(3):197-202. View Source

High-Purity Isolation by 2D-LC

A patent application (CN201410705759.X) describes a method specifically developed for isolating Euphorbia factor L8 from Euphorbia lathyris seeds using two-dimensional liquid chromatography [1]. The method achieves product purity of ≥98% through orthogonal complementary separation across two chromatographic dimensions, with optimized mobile phase selection and gradient elution conditions tailored specifically to the nicotinoyl ester-containing structure of L8 [1]. The patent explicitly addresses the separation challenges posed by co-eluting lathyrane analogs, which is not required for the more abundant L1 and L2 factors.

Purity isolation

Reported

≥98% purity via preparative 2D-LC (silica/amide)

Supports lot consistency review

Patent-validated method; analog purities often lower

Evidence Dimension	Availability of compound-specific isolation methodology
Target Compound Data	2D-LC method achieving ≥98% purity
Comparator Or Baseline	L1 and L2: isolatable via conventional single-dimensional preparative chromatography due to higher natural abundance and distinct retention behavior
Quantified Difference	L8 requires orthogonal 2D separation; L1 and L2 do not require second-dimension purification under equivalent conditions
Conditions	Two-dimensional liquid chromatography; first and second dimension orthogonal complementary separation

Why This Matters

The existence of an L8-specific purification patent indicates that standard Euphorbia factor isolation protocols optimized for L1 or L2 will not reliably yield high-purity L8. Researchers seeking L8 must either implement the patented 2D-LC approach or procure from vendors who have validated L8-specific purification workflows.

• [1] Zhang Y, Yang S. Method for preparing polycyclic diterpene alcohol ester compounds. Chinese Patent Application CN201410705759.X, filed November 28, 2014. View Source

SAR Driven by C-3 Nicotinoyl Group

The crystal structure of Euphorbia factor L8 has been definitively solved by single-crystal X-ray diffraction analysis [1]. The compound crystallizes with unit cell parameters that confirm the unique cis-fusion of the 11-membered B-ring with the 3-membered C-ring, and trans-fusion of the 5-membered A-ring with the B-ring. Torsion angles were precisely determined: H4–C4–C15–O3 = -152.8° and H9–C9–C11–H11 = 0.99°, confirming the specific stereochemistry that distinguishes L8 from other lathyrane factors [1]. In contrast, the crystal structures of Euphorbia factors L1, L2, and L3 have not been deposited in the Cambridge Structural Database, limiting their definitive structural authentication to spectroscopic methods alone.

C-3 nicotinoyl SAR

Class-level

Nicotinoyloxy group differentiates from phenylacetate, benzoate, acetate

Defines chemical-space selectivity review

Linked to cell-type specificity in 5-line panel

Evidence Dimension	Availability of definitive crystallographic structural data
Target Compound Data	Single-crystal X-ray structure solved; CCDC deposition available; torsion angles and bond parameters fully characterized
Comparator Or Baseline	L1, L2, L3: Structural assignments based on NMR and MS; no publicly available single-crystal X-ray diffraction data as of 2025
Quantified Difference	L8 has experimentally validated absolute stereochemistry via X-ray diffraction; L1-L3 stereochemical assignments remain inferential
Conditions	Single-crystal X-ray diffraction; C30H37NO7; triclinic crystal system

Why This Matters

For applications requiring unambiguous structural confirmation—such as regulatory submissions, patent filings, or publication-quality reference standard characterization—L8 offers a superior evidentiary foundation. The availability of crystallographic data reduces ambiguity in quality control and enables confident differentiation from structurally similar analogs.

• [1] Jiao W, Mao Z, Dong W, Deng M, Lu R. Euphorbia factor L8: a diterpenoid from the seeds of Euphorbia lathyris. Acta Crystallographica Section E. 2008;64(Pt 1):o331. View Source

Euphorbia Factor L8: Research Applications

Reference Standard for Diterpenoid Quantification

Based on the >2.4-fold higher potency of Euphorbia factor L8 (IC₅₀ 32.6 μM) relative to L2 (IC₅₀ 78.5 μM) and complete inactivity of L1 (>80 μM) in A549 lung carcinoma cells [1], L8 is the optimal lathyrane diterpenoid selection for A549-based cytotoxicity screening. Research programs investigating structure-activity relationships of lathyrane diterpenoids in non-small cell lung cancer models should prioritize L8 to ensure detectable activity at experimentally feasible concentrations.

Chemical Probe for SAR Studies

Euphorbia factor L8 maintains nearly equipotent activity between parental KB cells (IC₅₀ 24.0 μM) and vincristine-resistant KB-VIN cells (IC₅₀ 27.5 μM), representing only a 1.1-fold potency shift [1]. This contrasts sharply with L1, which exhibits a 1.8-fold decrease (30.6 μM to 53.8 μM). L8 is therefore the preferred compound for studies requiring a reference lathyrane diterpenoid that is not subject to significant P-glycoprotein-mediated efflux or other MDR mechanisms, enabling cleaner interpretation of resistance pathway experiments.

In Vivo ADME Model Compound

For analytical laboratories, pharmacopeial monograph development, or patent applications requiring definitive structural authentication of a lathyrane diterpenoid, Euphorbia factor L8 is uniquely positioned among the Euphorbia L-series factors. The compound's full single-crystal X-ray diffraction characterization provides unambiguous stereochemical assignment and unit cell parameters [2], offering a level of structural certainty not publicly available for L1, L2, or L3. Procurement of L8 as a reference standard ensures compatibility with crystallographic identity verification workflows.

Positive Control for A549 Cell Assays

Given the 11.6-fold lower natural abundance of L8 (0.425 mg/g) compared to L1 (4.915 mg/g) in Euphorbia lathyris seeds [3], L8 serves as a challenging benchmark compound for developing and validating high-resolution natural product isolation methods. The existence of an L8-specific 2D-LC purification patent [4] confirms that this compound presents unique separation challenges. Process chemistry teams developing preparative chromatography workflows should select L8 as a test case for evaluating method sensitivity and resolving power.

Application

Selection Property

Validation Focus

Analytical reference context

Crystallographically confirmed structure

HPLC-ESI-MS quantification verification

C-3 SAR probe studies

Nicotinoyl substitution distinct from other esters

Cell-model response comparison with L1, L2, L3

In vivo ADME model research

Characterized phase I/II metabolite profile

Exposure-model interpretation in rodents

A549 cell-model comparator

Defined moderate cytotoxicity, HEPG2 inactivity

Comparator assay-response benchmarking

• [1] Teng YN, Wang Y, Hsu PL, et al. Mechanism of action of cytotoxic compounds from the seeds of Euphorbia lathyris. Phytomedicine. 2018;41:62-66. View Source
• [2] Jiao W, Mao Z, Dong W, Deng M, Lu R. Euphorbia factor L8: a diterpenoid from the seeds of Euphorbia lathyris. Acta Crystallographica Section E. 2008;64(Pt 1):o331. View Source
• [3] Hou J, Sun E, Wang J, et al. Analysis and determination of diterpenoids in unprocessed and processed Euphorbia lathyris seeds by HPLC-ESI-MS. Journal of Pharmaceutical Analysis. 2011;1(3):197-202. View Source
• [4] Zhang Y, Yang S. Method for preparing polycyclic diterpene alcohol ester compounds. Chinese Patent Application CN201410705759.X, filed November 28, 2014. View Source